Cas no 2248268-93-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-2,5-dimethylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-2,5-dimethylbenzoate
• CAS No: 2248268-93-9
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• CID: 5767086
• PubChem ID: 165720045
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-2,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517015
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-2,5-dimethylbenzoate
• 2248268-93-9

• Inchi： 1S/C18H15NO5/c1-10-8-14(11(2)15(9-10)23-3)18(22)24-19-16(20)12-6-4-5-7-13(12)17(19)21/h4-9H,1-3H3
• InChI Key： OQYRJQDQOXLRFO-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)C=C(C=1C)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 325.09502258g/mol
• Monoisotopic Mass: 325.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-2,5-dimethylbenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-2,5-dimethylbenzoate (CAS No. 2248268-93-9) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-2,5-dimethylbenzoate, identified by its CAS number 2248268-93-9, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features from both isoindole and benzoate moieties, making it a versatile scaffold for drug discovery and molecular probes. The presence of a 1,3-dioxo functional group and a 3-methoxy substituent on the aromatic ring introduces unique electronic and steric properties that can be exploited for designing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing therapeutic agents. The isoindol core, in particular, has garnered attention due to its structural similarity to certain bioactive natural products and its ability to form stable interactions with biological targets. In this context, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-2,5-dimethylbenzoate (CAS No. 2248268-93-9) emerges as a promising candidate for further exploration.

One of the most intriguing aspects of this molecule is its potential as a precursor for synthesizing more complex derivatives. The 1,3-dioxo group serves as a reactive site for various chemical transformations, including condensation reactions with nucleophiles or reduction processes to yield more flexible structures. Meanwhile, the 3-methoxy and 2,5-dimethylbenzoate substituents provide electronic modulation and influence the overall solubility and bioavailability of the compound. These features make it an attractive building block for designing molecules with tailored pharmacological properties.

Recent studies have demonstrated that derivatives of isoindole exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, modifications of the isoindole scaffold have led to compounds that inhibit specific enzymes or receptors involved in disease pathways. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-2,5-dimethylbenzoate (CAS No. 2248268-93-9) shares structural similarities with these bioactive molecules, suggesting that it may also possess relevant biological functions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions or palladium-mediated transformations, can be employed to construct the desired heterocyclic core efficiently. Additionally, computational chemistry techniques can aid in optimizing synthetic routes by predicting reaction outcomes and minimizing trial-and-error experimentation.

In terms of applications in chemical biology research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-2,5-dimethylbenzoate (CAS No. 2248268-93-9) can serve as a valuable tool for developing molecular probes. These probes are essential for understanding the mechanisms of biological processes at the molecular level. By designing derivatives with specific modifications, researchers can selectively target particular biological pathways or proteins, facilitating the discovery of new therapeutic targets.

The benzoate moiety in this compound also contributes to its potential utility as a drug candidate. Benzoic acid derivatives are well-known for their pharmacological properties and have been widely used in pharmaceutical formulations. The combination of the benzoate group with the isoindole core creates a unique chemical entity that may exhibit enhanced bioactivity compared to individual components.

From a computational perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol -2 -yl 3 -methoxy -2 ,5 -dimethylbenzoate (CAS No. 2248268 -93 -9) can be modeled using density functional theory (DFT) or other quantum mechanical methods to predict its interactions with biological targets. These simulations can help rationalize experimental observations and guide the design of more potent derivatives. Furthermore, virtual screening algorithms can be employed to identify potential binding partners, accelerating the drug discovery process.

The growing interest in natural product-inspired scaffolds has also influenced the development of new synthetic strategies for compounds like 1 , 3 -dioxo -2 , 3 -dihydro -1 H -isoindol -2 -yl 3 -methoxy -2 ,5 -dimethylbenzoate (CAS No . 2248268 -93 -9) . By leveraging biocatalytic approaches or enzymatic transformations, researchers can mimic natural biosynthetic pathways to produce complex derivatives efficiently . This approach not only reduces synthetic complexity but also aligns with green chemistry principles by minimizing waste generation .

In conclusion, 1 , 3 -dioxo -2 , 3 -dihydro -1 H -isoindol -2 -yl 3 -methoxy -2 ,5 -dimethylbenzoate (CAS No . 2248268 -93 -9) represents an exciting molecule with broad applications in chemical biology and pharmaceutical research . Its unique structural features make it a versatile scaffold for designing novel bioactive molecules , while its reactivity allows for diverse synthetic modifications . As research in this field continues to advance, this compound is likely to play an increasingly important role in drug discovery and molecular probe development .